Cas no 2580191-41-7 (3-{[(Benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid)

3-{[(Benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid is a chemically synthesized intermediate featuring a benzyloxycarbonyl (Cbz) protecting group, a chloro substituent, and a methyl group on a benzoic acid scaffold. Its structural properties make it valuable in organic synthesis, particularly in peptide coupling and pharmaceutical research, where selective protection of amino groups is required. The chloro and methyl substitutions enhance reactivity and steric control in further derivatization. The Cbz group offers stability under acidic conditions while remaining cleavable via hydrogenolysis, enabling controlled deprotection. This compound is commonly utilized in the development of bioactive molecules and fine chemicals, demonstrating consistent purity and reliable performance in synthetic applications.
3-{[(Benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid structure
2580191-41-7 structure
Product Name:3-{[(Benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid
CAS No:2580191-41-7
MF:C16H14ClNO4
MW:319.739663600922
CID:6173383
PubChem ID:165892236
Update Time:2025-05-21

3-{[(Benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{[(benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid
    • 2580191-41-7
    • EN300-27729512
    • 3-{[(Benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid
    • Inchi: 1S/C16H14ClNO4/c1-10-13(8-7-12(17)14(10)15(19)20)18-16(21)22-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
    • InChI Key: SEWFXWKLQNVTEB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C)C=1C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 319.0611356g/mol
  • Monoisotopic Mass: 319.0611356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 75.6Ų

3-{[(Benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27729512-0.05g
3-{[(benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid
2580191-41-7 95.0%
0.05g
$1056.0 2025-03-19
Enamine
EN300-27729512-0.1g
3-{[(benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid
2580191-41-7 95.0%
0.1g
$1106.0 2025-03-19
Enamine
EN300-27729512-0.25g
3-{[(benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid
2580191-41-7 95.0%
0.25g
$1156.0 2025-03-19
Enamine
EN300-27729512-0.5g
3-{[(benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid
2580191-41-7 95.0%
0.5g
$1207.0 2025-03-19
Enamine
EN300-27729512-1.0g
3-{[(benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid
2580191-41-7 95.0%
1.0g
$1256.0 2025-03-19
Enamine
EN300-27729512-2.5g
3-{[(benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid
2580191-41-7 95.0%
2.5g
$2464.0 2025-03-19
Enamine
EN300-27729512-5.0g
3-{[(benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid
2580191-41-7 95.0%
5.0g
$3645.0 2025-03-19
Enamine
EN300-27729512-10.0g
3-{[(benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid
2580191-41-7 95.0%
10.0g
$5405.0 2025-03-19

Additional information on 3-{[(Benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid

Introduction to 3-{[(Benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid (CAS No. 2580191-41-7)

3-{[(Benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid, identified by the chemical compound code CAS No. 2580191-41-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a chloro substituent at the 6-position and a methyl group at the 2-position of the benzene ring. The presence of an [(Benzyloxy)carbonyl]amino group further enhances its potential as a versatile intermediate in synthetic chemistry and drug design.

The benzyloxy carbonyl moiety is particularly noteworthy, as it serves as a protective group for amino functions in peptide synthesis and other organic transformations. This protective group is often employed to prevent unwanted side reactions during multi-step synthetic pathways, ensuring high yields and purity of the final product. The chloro substituent at the 6-position introduces electrophilic characteristics to the aromatic ring, making it susceptible to nucleophilic substitution reactions, which can be exploited for further functionalization.

The methyl group at the 2-position contributes to the steric and electronic properties of the molecule, influencing its reactivity and solubility. These structural features make 3-{[(Benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid a valuable building block in medicinal chemistry, particularly for the synthesis of more complex pharmacophores.

Recent advancements in pharmaceutical research have highlighted the importance of benzoic acid derivatives in developing novel therapeutic agents. For instance, studies have demonstrated that modifications in the aromatic ring, such as the introduction of chloro and methyl groups, can significantly alter the pharmacokinetic properties of molecules, enhancing their bioavailability and target specificity. The [(Benzyloxy)carbonyl]amino group, while primarily used for protection, has also been explored for its potential role in stabilizing certain pharmacophores against metabolic degradation.

In particular, researchers have been investigating the use of 3-{[(Benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid as a precursor in the synthesis of non-peptide mimetics, which are increasingly relevant due to their potential to bypass certain limitations associated with peptide-based drugs. These non-peptide analogs often require precise structural motifs to interact effectively with biological targets, and compounds like this one provide a flexible platform for such modifications.

The chloro substituent at the 6-position has been particularly interesting for its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are common motifs in many bioactive compounds. By leveraging these reactions, chemists can introduce diverse functional groups onto the benzene ring, tailoring the properties of the resulting molecules for specific therapeutic applications.

Moreover, the methyl group at the 2-position can influence electronic effects through hyperconjugation and resonance interactions with adjacent functional groups. This feature makes it possible to fine-tune both lipophilicity and electronic properties, which are critical factors in drug design. For example, increasing lipophilicity can enhance membrane permeability, while adjusting electronic distribution can improve binding affinity to biological targets.

Recent studies have also explored the potential of 3-{[(Benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid in developing inhibitors targeting enzyme-catalyzed processes. The combination of a chloro substituent and an amino group provides multiple opportunities for coordination or interaction with metal ions or enzyme active sites. Such interactions are often crucial for designing effective enzyme inhibitors, which play a key role in treating various diseases by modulating metabolic pathways.

In conclusion, 3-{[(Benzyloxy)carbonyl]amino}-6-chloro-2-methylbenzoic acid (CAS No. 2580191-41-7) represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features offer a rich framework for synthetic modifications aimed at developing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for this compound and related derivatives, its significance in drug discovery is expected to grow.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.